Cas no 41927-18-8 (4-(Benzyloxy)benzene-1,2-diamine dihydrochloride)

• Product Name: 4-(Benzyloxy)benzene-1,2-diamine dihydrochloride
• CAS No: 41927-18-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 876771
• Update Time: 2026-04-29

4-(Benzyloxy)benzene-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)benzene-1,2-diamine dihydrochloride
• 1,2-DiaMino-4-benzyloxybenzene Hydrochloride
• 4-(PhenylMethoxy)-1,2-benzenediaMine Hydrochloride
• 4-Benzyloxy-1,2-benzenediaMine Hydrochloride
• 4-Benzyloxy-o-phenylenediaMine Hydrochloride
• 4-Benzyloxy-1,2-phenylenediamine Dihydrochloride
• 4-Benzyloxy-1,2-phenylenediamine Hydrochloride
• 4-BENZYLOXY-1,2-PHENYLENEDIAMINE
• 4-phenylmethoxybenzene-1,2-diamine,dihydrochloride

• Inchi： InChI=1S/C13H14N2O.2ClH/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10;;/h1-8H,9,14-15H2;2*1H
• InChI Key： FLIQSEDZEHPKFV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC(=C(C=C2)N)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 4-(Benzyloxy)benzene-1,2-diamine dihydrochloride

Comprehensive Overview of 4-(Benzyloxy)benzene-1,2-diamine dihydrochloride (CAS No. 41927-18-8): Properties, Applications, and Research Insights

4-(Benzyloxy)benzene-1,2-diamine dihydrochloride (CAS No. 41927-18-8) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This diamine derivative features a benzyloxy group attached to a benzene ring, making it a valuable intermediate in synthesizing heterocyclic compounds. Its dihydrochloride salt form enhances stability and solubility, which is critical for laboratory applications. Researchers often explore its role in developing fluorescence probes and bioactive molecules, aligning with current trends in drug discovery and materials science.

The compound’s molecular structure, C₁₃H₁₆N₂O·2HCl, highlights its potential for cross-coupling reactions and catalysis. Recent studies emphasize its utility in constructing benzimidazole scaffolds, a hotspot in medicinal chemistry due to their antimicrobial and anticancer properties. Users frequently search for "synthesis of 4-(Benzyloxy)benzene-1,2-diamine derivatives" or "CAS 41927-18-8 applications," reflecting growing interest in its structure-activity relationships.

From an industrial perspective, 41927-18-8 is pivotal in optimizing high-throughput screening workflows. Its compatibility with Pd-catalyzed reactions and photoaffinity labeling techniques makes it a versatile tool for proteomics research. Environmental considerations are also addressed, as modern labs prioritize green chemistry alternatives—searches like "eco-friendly diamine synthesis" often intersect with discussions about this compound.

Quality control of 4-(Benzyloxy)benzene-1,2-diamine dihydrochloride involves rigorous HPLC purity testing and spectroscopic characterization (NMR, MS). These protocols ensure reproducibility, a key concern for researchers querying "CAS 41927-18-8 supplier specifications." Additionally, its storage conditions (2-8°C under inert atmosphere) are frequently debated in forums focused on chemical stability.

Emerging applications include its use in organic electronics, where its electron-donating properties contribute to conductive polymer development. This aligns with the surge in "diamine-based semiconductors" searches, driven by advancements in flexible displays and solar cells. Such interdisciplinary relevance underscores the compound’s adaptability beyond traditional domains.

In summary, 4-(Benzyloxy)benzene-1,2-diamine dihydrochloride (CAS 41927-18-8) bridges academic research and industrial innovation. Its multifaceted roles—from pharmaceutical intermediates to functional materials—make it a compound of enduring significance. Future studies may explore its bioconjugation potential, further expanding its utility in biotechnology and nanomedicine.